Cas no 1592890-24-8 (3-bromo-4-(3-chlorophenyl)methoxyoxolane)

3-Bromo-4-(3-chlorophenyl)methoxyoxolane is a halogenated oxolane derivative with potential applications in organic synthesis and pharmaceutical intermediates. Its structure, featuring both bromo and chloro substituents, enhances reactivity in cross-coupling reactions and functional group transformations. The oxolane (tetrahydrofuran) ring provides stability while allowing further modifications at the methoxy position. This compound is particularly useful in constructing complex molecular frameworks due to its versatile electrophilic sites. Its well-defined stereochemistry and purity make it suitable for precision-driven synthetic routes. Careful handling is advised due to the presence of halogen groups, which may require controlled reaction conditions. Ideal for research in medicinal chemistry and material science.
3-bromo-4-(3-chlorophenyl)methoxyoxolane structure
1592890-24-8 structure
Product Name:3-bromo-4-(3-chlorophenyl)methoxyoxolane
CAS No:1592890-24-8
MF:C11H12BrClO2
MW:291.568781852722
CID:5692138
PubChem ID:114774441
Update Time:2025-06-14

3-bromo-4-(3-chlorophenyl)methoxyoxolane Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-4-[(3-chlorophenyl)methoxy]oxolane
    • EN300-1133553
    • 1592890-24-8
    • CID 114774441
    • Furan, 3-bromo-4-[(3-chlorophenyl)methoxy]tetrahydro-
    • 3-bromo-4-(3-chlorophenyl)methoxyoxolane
    • Inchi: 1S/C11H12BrClO2/c12-10-6-14-7-11(10)15-5-8-2-1-3-9(13)4-8/h1-4,10-11H,5-7H2
    • InChI Key: FKHPJXBWHQZVCM-UHFFFAOYSA-N
    • SMILES: BrC1COCC1OCC1C=CC=C(C=1)Cl

Computed Properties

  • Exact Mass: 289.97092g/mol
  • Monoisotopic Mass: 289.97092g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • Density: 1.52±0.1 g/cm3(Predicted)
  • Boiling Point: 351.6±42.0 °C(Predicted)

3-bromo-4-(3-chlorophenyl)methoxyoxolane Pricemore >>

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Additional information on 3-bromo-4-(3-chlorophenyl)methoxyoxolane

Comprehensive Overview of 3-bromo-4-(3-chlorophenyl)methoxyoxolane (CAS No. 1592890-24-8): Properties, Applications, and Industry Insights

The chemical compound 3-bromo-4-(3-chlorophenyl)methoxyoxolane (CAS No. 1592890-24-8) has garnered significant attention in recent years due to its versatile applications in pharmaceutical and agrochemical research. As a brominated and chlorinated derivative of oxolane, this compound exhibits unique structural features that make it valuable for synthetic chemistry and drug discovery. Researchers are increasingly exploring its potential as a building block for bioactive molecules, particularly in the development of novel heterocyclic compounds.

One of the key reasons for the growing interest in 3-bromo-4-(3-chlorophenyl)methoxyoxolane is its role in medicinal chemistry. The presence of both bromo and chloro substituents on the aromatic ring provides excellent opportunities for further functionalization, making it a promising candidate for structure-activity relationship (SAR) studies. Recent publications have highlighted its utility in designing enzyme inhibitors and receptor modulators, addressing current challenges in drug discovery pipelines.

From a synthetic chemistry perspective, the oxolane ring in this compound offers remarkable stability while maintaining reactivity at specific positions. This balance makes 1592890-24-8 particularly useful for cross-coupling reactions, a topic frequently searched by organic chemists. The compound's compatibility with palladium-catalyzed reactions has been demonstrated in several studies, aligning with the industry's focus on green chemistry and atom economy.

The agrochemical sector has also shown interest in derivatives of 3-bromo-4-(3-chlorophenyl)methoxyoxolane, especially in the context of developing new crop protection agents. With increasing global concerns about food security and sustainable agriculture, researchers are investigating how modifications to this core structure might yield compounds with improved pesticidal activity or herbicidal properties.

Analytical characterization of CAS 1592890-24-8 typically involves advanced techniques such as NMR spectroscopy and mass spectrometry, topics that consistently rank high in scientific search queries. The compound's distinct spectral fingerprints make it particularly interesting for method development in analytical chemistry laboratories worldwide.

Recent advancements in computational chemistry have enabled more efficient studies of 3-bromo-4-(3-chlorophenyl)methoxyoxolane's molecular properties. Many researchers are now combining density functional theory (DFT) calculations with experimental data to predict its behavior in various chemical environments - a hot topic in modern materials science forums.

The compound's physicochemical properties, including its solubility profile and thermal stability, make it suitable for diverse formulation strategies. These characteristics are particularly relevant to pharmaceutical scientists working on drug delivery systems, another area receiving substantial attention in academic and industrial research.

As the chemical industry moves toward more sustainable practices, the synthesis and application of 1592890-24-8 are being reevaluated through the lens of green chemistry metrics. Researchers are actively investigating alternative synthetic routes that minimize waste and energy consumption while maintaining high yields of this valuable chemical intermediate.

Quality control aspects of 3-bromo-4-(3-chlorophenyl)methoxyoxolane production remain a critical discussion point, especially regarding impurity profiling and stability testing. These topics frequently appear in regulatory discussions and are essential for ensuring the compound's consistent performance in various applications.

Looking ahead, the scientific community anticipates expanded applications for CAS 1592890-24-8 in emerging fields such as materials science and catalysis. Its unique structural features position it as a potential candidate for developing new functional materials with tailored properties, addressing current challenges in energy storage and electronic devices.

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